Cas no 1859685-24-7 (4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane)

• Product Name: 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane
• CAS No: 1859685-24-7
• MF: C₁₁H₂₁BrO₄
• MW: 297.1860435009
• CID: 6223034
• PubChem ID: 165746972
• Update Time: 2025-07-22

4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane Chemical and Physical Properties

Names and Identifiers

• EN300-1132610
• 4-(bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane
• 1859685-24-7
• 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane

• Inchi： 1S/C11H21BrO4/c1-13-7-10(8-14-2)16-11(9-12)3-5-15-6-4-11/h10H,3-9H2,1-2H3
• InChI Key： DKVWVIZGFGGFRG-UHFFFAOYSA-N
• SMILES： BrCC1(CCOCC1)OC(COC)COC

Computed Properties

• Exact Mass: 296.06232g/mol
• Monoisotopic Mass: 296.06232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36.9Ų

Additional information on 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane

Professional Introduction to Compound with CAS No. 1859685-24-7 and Product Name: 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane

The compound identified by the CAS number 1859685-24-7 and the product name 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of oxane derivatives that have garnered considerable attention due to their versatile structural framework and potential applications in drug development. The presence of both bromomethyl and 1,3-dimethoxypropan-2-yl functional groups in its molecular structure endows it with unique reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of oxane-based compounds in medicinal chemistry. The oxane ring, a six-membered heterocyclic structure containing one oxygen atom, is known for its stability and ability to mimic the conformational flexibility of other cyclic ethers. This characteristic makes it an ideal scaffold for designing molecules that can interact effectively with biological targets. In particular, derivatives of oxane have been explored for their potential in developing treatments for neurological disorders, infectious diseases, and cancer. The specific modification of the 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane molecule allows for further functionalization, enabling researchers to tailor its properties for targeted therapeutic applications.

The bromomethyl group attached to the oxane ring is a key feature that enhances the compound's utility as a building block in synthetic chemistry. Bromomethyl groups are highly reactive and can undergo various transformations, such as nucleophilic substitution reactions, to introduce new functional groups into the molecule. This reactivity has been leveraged in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The 1,3-dimethoxypropan-2-yl moiety adds another layer of complexity, providing a site for further chemical modification while influencing the overall electronic properties of the molecule. Together, these functional groups make 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane a versatile intermediate for constructing more intricate chemical structures.

In the realm of pharmaceutical research, the compound has shown promise in preliminary studies as a precursor for developing novel therapeutic agents. Researchers have been particularly interested in its potential as a scaffold for kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases. The oxane ring's ability to mimic natural biological structures allows it to interact with enzyme active sites effectively. Additionally, the presence of both bromomethyl and dimethoxypropyl groups provides multiple points for chemical manipulation, enabling the design of molecules with optimized pharmacokinetic properties.

Advances in computational chemistry have further enhanced the understanding of how 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane behaves in biological systems. Molecular modeling studies have revealed that this compound can adopt multiple conformations that may facilitate its interaction with target proteins. These insights have guided researchers in designing derivatives with improved binding affinity and selectivity. Furthermore, computational methods have been used to predict potential side effects and metabolic pathways, aiding in the optimization of drug candidates before they enter clinical trials.

The synthesis of 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane involves a series of well-established organic reactions that highlight its synthetic utility. The process typically begins with the preparation of a bromomethyl-substituted oxane derivative followed by functionalization with the 1,3-dimethoxypropyl group via an etherification reaction. This synthetic route underscores the compound's role as a key intermediate in constructing more complex molecules. The ability to efficiently synthesize this compound on both laboratory and industrial scales ensures its accessibility for researchers worldwide.

Recent patents and scientific literature have demonstrated innovative applications of 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane in drug discovery. For instance, researchers have utilized this compound to develop novel antiviral agents by incorporating it into molecules that inhibit viral replication enzymes. The structural features of this compound also make it suitable for designing ligands that target neurotransmitter receptors, which could lead to new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. These applications underscore the broad potential of oxane derivatives in addressing unmet medical needs.

The future prospects for 4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane are promising as advancements continue to emerge in synthetic chemistry and drug development. Ongoing research aims to explore new synthetic pathways that improve yield and purity while reducing environmental impact. Additionally, efforts are underway to develop more sophisticated methods for characterizing the biological activity of this compound and its derivatives using high-throughput screening technologies. These initiatives will accelerate the discovery process and bring new therapeutic options closer to reality.

In conclusion,4-(Bromomethyl)-4-[(1,3-dimethoxypropan-2-yl)oxy]oxane (CAS No. 1859685-24-7) represents a significant contribution to organic chemistry and pharmaceutical research due to its versatile structure and reactivity. Its potential applications in drug development are vast and span multiple therapeutic areas including oncology、neurology、and infectious diseases。As research continues，this compound is expected to play an increasingly important role in advancing medical science，leading to innovative treatments that improve human health worldwide。